N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide

• IUPAC Name: N,N,4-trimethyl-2-(thiophene-2-carbonylamino)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C12H13N3O2S2/c1-7-9(11(17)15(2)3)19-12(13-7)14-10(16)8-5-4-6-18-8/h4-6H,1-3H3,(H,13,14,16)
• InChI Key: QHZJJMUCKQNKJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=CS2)C(=O)N(C)C
• Molecular Formula: C12H13N3O2S2
• Molecular Weight: 295.4 g/mol

Description

N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide, also known as TTCA, is a synthetic compound that has been extensively researched for its potential applications in various fields of science. This compound is a member of the thiazole family of compounds and is known to possess unique biochemical and physiological properties that make it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been shown to inhibit the activity of xanthine oxidase, which is involved in the production of reactive oxygen species. N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has also been shown to inhibit the activity of tyrosinase, which is involved in the production of melanin. In addition, N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been shown to modulate various signaling pathways, including the NF-κB pathway, which is involved in inflammation.
Biochemical and Physiological Effects:
N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been shown to possess unique biochemical and physiological properties that make it an attractive candidate for further research. N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been shown to possess antitumor, antimicrobial, and anti-inflammatory properties. In addition, N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been shown to inhibit the activity of certain enzymes, such as xanthine oxidase and tyrosinase. N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has also been shown to modulate various signaling pathways, including the NF-κB pathway, which is involved in inflammation.

Advantages and Limitations for Lab Experiments

N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has several advantages for lab experiments, including its high purity and stability. N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide also has some limitations for lab experiments, including its limited solubility in water and certain organic solvents. In addition, N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide. One potential direction is to further investigate its antitumor properties and its potential as a novel therapeutic agent for the treatment of cancer. Another potential direction is to investigate its antimicrobial properties and its potential as a new class of antibiotics. Additionally, further research is needed to fully understand the mechanism of action of N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide and its potential as a modulator of various signaling pathways. Finally, research is needed to develop new methods for synthesizing and purifying N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide, which can improve its potential for use in various fields of science.

Synthesis Methods

N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide can be synthesized using a variety of methods, including the reaction of 2-aminothiazole with 2-thienylacetic acid, followed by N-methylation and acylation. Another method involves the reaction of 2-thienylacetic acid with thiosemicarbazide, followed by N-methylation and acylation. Both methods have been shown to yield high purity N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide.

Scientific Research Applications

N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been extensively researched for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been shown to possess antitumor, antimicrobial, and anti-inflammatory properties. In biochemistry, N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been shown to inhibit the activity of certain enzymes, such as xanthine oxidase and tyrosinase. In pharmacology, N,N,4-trimethyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxamide has been shown to have potential as a novel therapeutic agent for the treatment of various diseases, including cancer and inflammation.